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Compound of Interest

Compound Name: PB17-026-01

Cat. No.: B12389998 Get Quote

Essential Safety and Handling Guide for PB17-
026-01
This document provides crucial safety and logistical information for the handling and disposal

of PB17-026-01, a potent allosteric SHP2 inhibitor. The following procedures are based on

established best practices for managing halogenated organic compounds and

benzenesulfonamide derivatives, in the absence of a specific Safety Data Sheet (SDS) for

PB17-026-01.

Hazard Assessment and Safety Data
While a specific SDS for PB17-026-01 is not publicly available, data for structurally similar

compounds, such as 4-chloro-N-(2,3-dichlorophenyl)benzenesulfonamide, can provide an

indication of potential hazards.

Quantitative Hazard Data Summary (for a Structurally Similar Compound)

Hazard Classification GHS Category

Acute toxicity, oral Category 4

Serious eye damage/eye irritation Category 2
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Note: This data is for 4-chloro-N-(2,3-dichlorophenyl)benzenesulfonamide and should be used

as a precautionary guide for handling PB17-026-01.

Personal Protective Equipment (PPE) and Handling
Protocol
Adherence to a strict handling protocol is essential to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls:

Ventilation: All handling of PB17-026-01, particularly when in powdered form, must be

conducted in a well-ventilated area.[1][2] A certified chemical fume hood is required for

procedures that may generate dust or aerosols.[3]

Safety Stations: An eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face

shield.[1][3] Standard safety glasses are not sufficient.

Skin Protection:

Lab Coat: A full-length, buttoned lab coat must be worn to prevent skin exposure.

Gloves: Disposable, chemical-resistant gloves are mandatory. Nitrile gloves are a suitable

choice for general handling and incidental contact.[4] For prolonged contact or handling of

solutions containing PB17-026-01, consider gloves with higher resistance to halogenated

hydrocarbons, such as Viton or butyl rubber.[4][5] Always inspect gloves for tears or

punctures before use and change them immediately if contamination occurs.[3][4] Never

reuse disposable gloves.[4]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved particulate respirator (e.g., N95) should be used.[1]
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Hygiene Practices:

Avoid all personal contact with the compound, including inhalation and contact with skin and

eyes.[1]

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[1][6]

Do not eat, drink, or smoke in areas where PB17-026-01 is handled or stored.[6]

Contaminated work clothing should be laundered separately from other clothing before

reuse.[1]

Procedural Workflow for Handling PB17-026-01
The following diagram outlines the essential steps and decision-making process for safely

handling PB17-026-01.
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PPE Selection and Handling Workflow for PB17-026-01

Preparation

PPE Details Handling & Disposal

Start: Handling PB17-026-01

1. Conduct Hazard Assessment
(Review available data for similar compounds)

2. Verify Engineering Controls
(Fume Hood, Eyewash Station)

3. Select Appropriate PPE

Safety Goggles / Face Shield
Chemical-Resistant Gloves

(Nitrile, Butyl, or Viton)
Lab Coat Respirator (if required)

4. Handle Compound in Fume Hood
(Weighing, preparing solutions)

5. Decontaminate Work Area & Equipment

6. Dispose of Waste

End

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of PB17-026-01.

Disposal Plan
Proper disposal of PB17-026-01 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation and Collection:

Solid Waste:

Collect excess solid PB17-026-01, contaminated gloves, weigh boats, and other

disposable labware in a dedicated, clearly labeled, and sealed hazardous waste container.

[1]

Liquid Waste:

Solutions containing PB17-026-01 should be collected in a separate, sealed, and

appropriately labeled hazardous waste container.

Do not pour solutions down the drain.[3][7]

Disposal Procedure:

All waste must be disposed of through an approved hazardous waste disposal program.

Follow all local, state, and federal regulations for the disposal of chemical waste.

If you are unsure about the proper disposal protocol, consult your institution's Environmental

Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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